![molecular formula C9H7F2NO B3000093 4-Ethoxy-2,6-difluorobenzonitrile CAS No. 916483-58-4](/img/structure/B3000093.png)
4-Ethoxy-2,6-difluorobenzonitrile
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Overview
Description
4-Ethoxy-2,6-difluorobenzonitrile is a chemical compound with the CAS Number: 916483-58-4 . It has a molecular weight of 183.16 .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C9H7F2NO/c1-2-13-6-3-8(10)7(5-12)9(11)4-6/h3-4H,2H2,1H3 . This indicates the molecular structure of the compound, including the number and arrangement of atoms.Physical And Chemical Properties Analysis
This compound is a solid at ambient temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found .Scientific Research Applications
Polyether Synthesis
- Multicyclic Poly(benzonitrile ether) Synthesis : 2,6-Difluorobenzonitrile is utilized in the creation of soluble polyethers, specifically in the formation of tree-shaped and cyclic polyethers. This application is significant in polymer chemistry, where 2,6-difluorobenzonitrile contributes to the development of materials with unique properties (Kricheldorf, Hobzova, Schwarz, & Vakhtangishvili, 2005).
Organic Chemistry Studies
- Investigations of Nucleophilic Attack : The compound is used in studies to understand the behavior of ketone enolate anions in nucleophilic attacks, specifically in S_NAr substitutions on fluorobenzonitrile substrates. This research is vital for a deeper understanding of organic reaction mechanisms (Guedira & Beugelmans, 1992).
Spectroscopy and Molecular Analysis
- Microwave Spectroscopy : 2,6-Difluorobenzonitrile has been analyzed using microwave spectroscopy, which helps in understanding its molecular structure and behavior. This type of analysis is crucial for molecular characterization in various scientific fields (Sharma & Doraiswamy, 1996).
Antioxidant Activity Studies
- Evaluation of Antioxidant Effects : In studies related to antioxidant activities, 2,6-substituents at new 4-ethoxy-phenols, which include 4-Ethoxy-2,6-difluorobenzonitrile, are evaluated to understand their effect on antioxidant properties. Such studies are important for developing new antioxidant compounds (Rubio-Cortés et al., 2021).
Chemical Synthesis and Green Technology
- Hydrolysis and Green Preparation Techniques : The hydrolysis of 2,6-difluorobenzonitrile in high-temperature liquid water has been studied as a method for preparing organic reaction intermediates. This research contributes to the development of greener chemical synthesis processes (Haoming, 2011).
Biocatalysis in Pesticide Industry
- Recombinant Biocatalysis for Pesticide Intermediates : The use of recombinant Escherichia coli expressing nitrile hydratase from Aurantimonas manganoxydans for the production of 2,6-difluorobenzamide from 2,6-difluorobenzonitrile is studied. This application is significant in the pesticide industry for the efficient production of intermediates (Yang et al., 2018).
Electronic Transition Studies
- Photoacoustic Spectroscopy : The compound is used in photoacoustic spectroscopy to study electronic transitions. This type of research is vital in the field of spectroscopy and materials science (Ramu, Rao, & Santhamma, 1993).
Surface Chemistry
- Steric Effects in Aryl Radical Reactions : The reactivity of aryl radicals with surfaces, including those involving 2,6-difluorobenzonitrile, is explored to understand steric effects. This study is relevant in surface chemistry and material science (Combellas et al., 2009).
Antimicrobial Studies
- Synthesis of Antimicrobial Compounds : The synthesis of 8-Ethoxycoumarin derivatives, including reactions with 2,6-difluorobenzonitrile, has been researched for their potential antimicrobial activities. This is important in the development of new antimicrobial agents (Mohamed et al., 2012).
Mechanism of Action
properties
IUPAC Name |
4-ethoxy-2,6-difluorobenzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F2NO/c1-2-13-6-3-8(10)7(5-12)9(11)4-6/h3-4H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKDWQIZCCWNHHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C(=C1)F)C#N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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